Cas no 252206-21-6 (methyl 2,2-dimethylhex-5-enoate)

• Product Name: methyl 2,2-dimethylhex-5-enoate
• CAS No: 252206-21-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD25961536
• CID: 1424627
• PubChem ID: 91621243
• Update Time: 2025-04-20

methyl 2,2-dimethylhex-5-enoate Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 2,2-dimethyl-, methyl ester
• methyl 2,2-dimethylhex-5-enoate
• CKA20621
• F2147-6456
• MFCD25961536
• SY263054
• AC9589
• methyl2,2-dimethylhex-5-enoate
• 252206-21-6
• methyl 2,2-dimethyl-5-hexenoate
• AKOS040694622

• MDL： MFCD25961536
• Inchi： 1S/C9H16O2/c1-5-6-7-9(2,3)8(10)11-4/h5H,1,6-7H2,2-4H3
• InChI Key： VVHVPYPQVAXHFP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)(C)CCC=C)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters